Cas no 1805244-40-9 (2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1805244-40-9
• MF: C₆H₄Cl₂F₂N₂O₂S
• MW: 277.075964927673
• CID: 4850461
• Update Time: 2025-05-26

2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C6H4Cl2F2N2O2S/c7-4-2(6(9)10)1-3(12-5(4)8)15(11,13)14/h1,6H,(H2,11,13,14)
• InChI Key： FOYWBYMOFSWFTM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C=C1C(F)F)S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 2
• Topological Polar Surface Area: 81.4

Additional information on 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide

Recent Advances in the Study of 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide (CAS: 1805244-40-9)

2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide (CAS: 1805244-40-9) is a novel pyridine-based sulfonamide compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. The presence of dichloro and difluoromethyl groups on the pyridine ring, coupled with the sulfonamide moiety, contributes to its distinct chemical reactivity and biological activity.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide. One of the key findings is its inhibitory activity against carbonic anhydrase enzymes, which are implicated in a range of pathological conditions, including glaucoma, epilepsy, and cancer. The compound's ability to selectively target specific isoforms of carbonic anhydrase has been a subject of intensive investigation, with preliminary data suggesting a high degree of specificity and potency.

In addition to its enzyme inhibitory properties, 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide has also been explored for its antimicrobial potential. Recent in vitro studies have demonstrated its efficacy against a variety of bacterial and fungal pathogens, including multidrug-resistant strains. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways, making it a promising candidate for the development of new antimicrobial agents.

The synthesis and optimization of 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide have also been areas of active research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and greater purity, facilitating further biological evaluation. Moreover, structure-activity relationship (SAR) studies have identified key structural modifications that can enhance its pharmacological properties, such as improved bioavailability and reduced toxicity.

Despite these promising developments, challenges remain in the clinical translation of 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide. Issues such as pharmacokinetics, stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique chemical and biological profile positions it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.

In conclusion, 2,3-Dichloro-4-(difluoromethyl)pyridine-6-sulfonamide (CAS: 1805244-40-9) represents a compelling area of research with significant therapeutic potential. Ongoing studies are expected to further unravel its mechanisms of action and expand its applications in medicine. The integration of advanced computational modeling and high-throughput screening techniques will likely play a pivotal role in accelerating the development of this compound and its derivatives for clinical use.